Cas no 1478784-72-3 (3-(3-bromo-2-methylphenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(3-bromo-2-methylphenyl)-1,2-oxazol-5-amine
• CAS No: 1478784-72-3
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 6185624
• PubChem ID: 65542923
• Update Time: 2025-06-30

3-(3-bromo-2-methylphenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-methylphenyl)-1,2-oxazol-5-amine
• EN300-1912738
• AKOS014880961
• 1478784-72-3

• Inchi： 1S/C10H9BrN2O/c1-6-7(3-2-4-8(6)11)9-5-10(12)14-13-9/h2-5H,12H2,1H3
• InChI Key： NYIXMZQQCHSLES-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2C=C(N)ON=2)=C1C

Computed Properties

• Exact Mass: 251.98983g/mol
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(3-bromo-2-methylphenyl)-1,2-oxazol-5-amine

Introduction to 3-(3-bromo-2-methylphenyl)-1,2-oxazol-5-amine (CAS No. 1478784-72-3)

3-(3-bromo-2-methylphenyl)-1,2-oxazol-5-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine derivative has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The compound's molecular structure, featuring a brominated aromatic ring and an oxazole core, makes it a versatile scaffold for developing novel therapeutic agents.

The chemical formula of 3-(3-bromo-2-methylphenyl)-1,2-oxazol-5-amine (CAS No. 1478784-72-3) highlights its complexity and the diverse functional groups it incorporates. The presence of a bromine atom at the 3-position of the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry. Additionally, the oxazole ring contributes to the compound's stability and bioavailability, which are critical factors in pharmaceutical development.

In recent years, there has been growing interest in exploring the pharmacological properties of oxazole derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The structural features of 3-(3-bromo-2-methylphenyl)-1,2-oxazol-5-amine make it an attractive candidate for further investigation in these fields.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By inhibiting specific kinases, 3-(3-bromo-2-methylphenyl)-1,2-oxazol-5-amine could potentially disrupt abnormal signaling pathways and restore normal cellular function. Recent studies have demonstrated that oxazole-based compounds can effectively modulate kinase activity, making them promising candidates for targeted therapy.

The bromine substituent in the phenyl ring also contributes to the compound's utility as a building block for more complex molecules. Brominated aromatic compounds are frequently used in medicinal chemistry due to their ability to undergo various chemical transformations, such as Suzuki-Miyaura cross-coupling reactions. These reactions allow for the introduction of diverse functional groups at specific positions on the aromatic ring, enabling the synthesis of novel derivatives with tailored pharmacological properties.

Furthermore, the oxazole ring itself is known for its stability and bioavailability, which are essential characteristics for any drug candidate. Oxazoles are heterocyclic compounds that exhibit a wide range of biological activities due to their ability to interact with biological targets in multiple ways. The amine group at the 5-position of the oxazole ring provides an additional site for functionalization, allowing for further customization of the compound's properties.

In clinical trials and preclinical studies, 3-(3-bromo-2-methylphenyl)-1,2-oxazol-5-amine has shown encouraging results in models of inflammation and cancer. Its ability to inhibit key enzymes involved in these processes suggests that it could be developed into a therapeutic agent with significant clinical benefits. However, further research is needed to fully understand its mechanism of action and optimize its pharmacokinetic profile.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation, are often employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate products and confirming the final structure.

The growing interest in heterocyclic compounds like 3-(3-bromo-2-methylphenyl)-1,2-oxazol-5-amine is driven by their diverse biological activities and synthetic flexibility. Researchers are continually exploring new ways to utilize these compounds in drug development, with a particular focus on identifying novel therapeutic targets and overcoming existing challenges in medicine.

In conclusion, 3-(3-bromo-2-methylphenyl)-1,2-oxazol-5-amine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications make it an attractive scaffold for developing new drugs targeting various diseases. As our understanding of chemical biology advances, compounds like this will play an increasingly important role in shaping the future of medicine.